Cas no 2098007-12-4 (1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)
2098007-12-4 structure
Product Name:1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
CAS No:2098007-12-4
MF:C12H13N3
MW:199.251722097397
CID:5727294
PubChem ID:121214555
Update Time:2023-10-27
1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties
Names and Identifiers
-
- F2198-6729
- 1-methyl-3-pyridin-4-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
- AKOS026725117
- 1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
- 2098007-12-4
- starbld0036658
- Cyclopentapyrazole, 1,4,5,6-tetrahydro-1-methyl-3-(4-pyridinyl)-
- 1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
-
- Inchi: 1S/C12H13N3/c1-15-11-4-2-3-10(11)12(14-15)9-5-7-13-8-6-9/h5-8H,2-4H2,1H3
- InChI Key: XFGCMGMASUPKOR-UHFFFAOYSA-N
- SMILES: N1(C)C2CCCC=2C(C2C=CN=CC=2)=N1
Computed Properties
- Exact Mass: 199.110947427g/mol
- Monoisotopic Mass: 199.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 369.6±42.0 °C(Predicted)
- pka: 3.89±0.10(Predicted)
1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M156991-100mg |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M156991-500mg |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 500mg |
$ 320.00 | 2022-06-04 | ||
| TRC | M156991-1g |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 1g |
$ 475.00 | 2022-06-04 | ||
| Life Chemicals | F2198-6729-0.25g |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F2198-6729-0.5g |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F2198-6729-1g |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F2198-6729-2.5g |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F2198-6729-5g |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F2198-6729-10g |
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole |
2098007-12-4 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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